Cas no 1805361-61-8 (Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate)

• Product Name: Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate
• CAS No: 1805361-61-8
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856841
• Update Time: 2025-10-31

Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-7(13)3-6(4-8(15)16-2)9(14-5)10(11)12/h3,10H,4,13H2,1-2H3
• InChI Key： FNNKSWHILWKRMV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C)N=1)N)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate

Comprehensive Overview of Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate (CAS No. 1805361-61-8)

Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate (CAS No. 1805361-61-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and difluoromethyl substitution, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, combining an amino group and an ester functionality, makes it a valuable building block for designing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated analogs often exhibit improved pharmacokinetic properties. The compound's difluoromethyl group, in particular, is a hotspot for innovation, as it can mimic hydrogen bonds while offering greater resistance to enzymatic degradation.

From an agrochemical perspective, Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate is explored for its role in developing next-generation pesticides and herbicides. The pyridine scaffold is a common motif in crop protection chemicals, and the introduction of fluorine atoms can enhance their efficacy and environmental compatibility. This aligns with the growing industry focus on sustainable agriculture and reduced ecological impact, topics frequently searched by stakeholders in the field.

The synthesis of Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate typically involves multi-step organic reactions, including amination, esterification, and fluorination. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to optimize yield and purity. These methodologies are of high interest to chemists and process engineers, as evidenced by frequent searches for "efficient fluorination methods" and "green chemistry approaches" in academic and industrial forums.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality standards. The compound's stability under various conditions is another area of investigation, particularly for researchers querying "storage conditions for fluorinated pyridines" or "degradation pathways of heterocyclic esters."

In the context of intellectual property, Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate has been referenced in several patents related to anticancer agents and antifungal compounds. This aligns with the broader trend of precision medicine and targeted therapies, which dominate current biomedical discussions. The compound's potential to modulate specific biological pathways makes it a candidate for structure-activity relationship (SAR) studies, a topic frequently explored in medicinal chemistry literature.

As the scientific community continues to explore fluorine chemistry, compounds like Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-5-acetate will remain at the forefront of innovation. Its applications span from small-molecule drugs to advanced materials, reflecting the interdisciplinary nature of modern chemical research. For professionals seeking "high-purity pyridine derivatives" or "custom fluorinated intermediates," this compound represents a compelling option with broad utility.